Cas no 956807-34-4 ([(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: [(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 956807-34-4
• MF: C₂₁H₂₀Cl₂N₄O₃
• MW: 447.314502716064
• CID: 6551737
• PubChem ID: 16265338
• Update Time: 2025-08-01

[(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 956807-34-4
• Z18518113
• [(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate
• CHEMBL4476611
• AKOS033627851
• EN300-26615974
• BDBM50525718

• Inchi： 1S/C21H20Cl2N4O3/c1-21(2,3)16-10-17(27(26-16)14-7-5-4-6-8-14)25-18(28)12-30-20(29)13-9-15(22)19(23)24-11-13/h4-11H,12H2,1-3H3,(H,25,28)
• InChI Key： NSVWWWFFKLWOOA-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(=O)OCC(NC1=CC(C(C)(C)C)=NN1C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 446.0912459g/mol
• Monoisotopic Mass: 446.0912459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 86.1Ų

Additional information on [(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate

Comprehensive Overview of [(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 956807-34-4)

The compound [(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 956807-34-4) is a highly specialized chemical entity with significant potential in various research and industrial applications. Its unique molecular structure, combining a pyrazole core with a dichloropyridine moiety, makes it a subject of interest in fields such as medicinal chemistry, agrochemical development, and material science. This article delves into its properties, synthesis, and applications while addressing trending topics like sustainable chemistry and AI-driven drug discovery.

The pyrazole ring in this compound is a well-known pharmacophore, often associated with bioactive molecules. The presence of a tert-butyl group enhances its steric and electronic properties, which can influence binding affinity in biological systems. Meanwhile, the 5,6-dichloropyridine segment contributes to its potential as a building block for heterocyclic chemistry, a hot topic in modern synthetic organic chemistry. Researchers are increasingly exploring such structures for their role in green chemistry initiatives, aiming to reduce environmental impact.

One of the most searched questions in the context of CAS No. 956807-34-4 revolves around its synthetic pathways. The compound can be synthesized through a multi-step process involving carbamoylation and esterification reactions. Recent advancements in flow chemistry and catalytic methods have made the production of such complex molecules more efficient, aligning with the growing demand for cost-effective and scalable synthesis. These methods are often highlighted in discussions about industrial automation and machine learning in chemical synthesis.

In the realm of medicinal chemistry, [(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate has drawn attention for its potential as a scaffold for drug development. The pyrazole and dichloropyridine motifs are frequently found in molecules with antimicrobial, anti-inflammatory, and anticancer properties. This has led to increased interest in its structure-activity relationships (SAR), a topic frequently searched by pharmaceutical researchers. The compound’s ability to interact with biological targets could pave the way for novel therapeutics, especially in the era of personalized medicine.

Another trending application of this compound lies in agrochemical research. The dichloropyridine moiety is a common feature in pesticides and herbicides, making CAS No. 956807-34-4 a candidate for developing next-generation crop protection agents. With the global push toward sustainable agriculture, researchers are investigating how such compounds can be optimized for lower environmental persistence while maintaining efficacy. This aligns with popular searches on eco-friendly agrochemicals and biodegradable pesticides.

From a material science perspective, the compound’s structural complexity offers opportunities for designing functional materials. Its aromatic and heterocyclic components could be leveraged in organic electronics or catalysis, areas that are gaining traction due to the rise of renewable energy technologies. Questions about molecular design for energy storage often intersect with discussions about compounds like this one.

In conclusion, [(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 956807-34-4) is a versatile compound with broad applicability across multiple scientific disciplines. Its relevance to drug discovery, agrochemical innovation, and advanced materials ensures it remains a focal point in contemporary research. By addressing key search trends such as green synthesis, AI in chemistry, and sustainable applications, this article highlights the compound’s significance in a rapidly evolving scientific landscape.